Cas no 53132-09-5 (Benzoic acid, 4-propyl-, 4-propoxyphenyl ester)

• Product name: Benzoic acid, 4-propyl-, 4-propoxyphenyl ester
• CAS No: 53132-09-5
• MF: C₁₉H₂₂O₃
• MW: 298.37618
• CID: 357993
• PubChem ID: 21424290

Benzoic acid, 4-propyl-, 4-propoxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-propyl-, 4-propoxyphenyl ester
• (4-propoxyphenyl) 4-propylbenzoate
• 53132-09-5
• DTXSID10613625
• 4-Propoxyphenyl 4-propylbenzoate
• SCHEMBL11674876

• Inchi： InChI=1S/C19H22O3/c1-3-5-15-6-8-16(9-7-15)19(20)22-18-12-10-17(11-13-18)21-14-4-2/h6-13H,3-5,14H2,1-2H3
• InChI Key： RSFBOJMNZYPJOE-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C(OC2C=CC(OCCC)=CC=2)=O)=CC=1)CC

Computed Properties

• Exact Mass: 298.15696
• Monoisotopic Mass: 298.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53